methyl N-[4-(2-hydroxyethyl)phenyl]carbamate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: methyl N-[4-(2-hydroxyethyl)phenyl]carbamate
• InChI: InChI=1S/C10H13NO3/c1-14-10(13)11-9-4-2-8(3-5-9)6-7-12/h2-5,12H,6-7H2,1H3,(H,11,13)
• InChI Key: SRHAZBCNWLJATK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)CCO

Description

Methyl N-[4-(2-hydroxyethyl)phenyl]carbamate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.45 g (0.1 mole) methylchloroformate was added to a solution of 13.72 g (0.1 mole) p-aminophenethyl alcohol and 8.4 g (0.1 mole) pyridine in dichloromethane at 0° C. The reaction was stirred between 0° C. and room temperature, and when completed, poured onto ice water and the product was extracted with ethyl acetate, dried and the solvent was evaporated in vacuo to give 6.7 g (yield 34.7%) of methyl N-[4-(2-hydroxyethyl)phenyl]carbamate.